Cas no 2167187-57-5 (5'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one)

• Product Name: 5'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one
• CAS No: 2167187-57-5
• MF: C₁₂H₁₁FO
• MW: 190.213546991348
• CID: 6399126
• PubChem ID: 165837249
• Update Time: 2025-06-20

5'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one Chemical and Physical Properties

Names and Identifiers

• 5'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one
• EN300-1457984
• 2167187-57-5
• 5'-fluoro-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-one

• Inchi： 1S/C12H11FO/c13-9-3-1-2-8-11(9)10(14)4-5-12(8)6-7-12/h1-3H,4-7H2
• InChI Key： KDDMBWUYTZZNSR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(CCC12CC1)=O

Computed Properties

• Exact Mass: 190.079393132g/mol
• Monoisotopic Mass: 190.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 5'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one

Introduction to 5'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one (CAS No. 2167187-57-5)

5'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one (CAS No. 2167187-57-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and the presence of a fluorine atom, exhibits promising pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 5'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one is composed of a spirocyclic framework with a naphthalene moiety and a cyclopropane ring. The fluorine substitution at the 5' position imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. Recent studies have shown that fluorine-substituted compounds often exhibit enhanced metabolic stability and improved binding affinity to target proteins, making them attractive candidates for drug development.

In the context of medicinal chemistry, the spirocyclic structure of 5'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one is particularly noteworthy. Spirocyclic compounds are known for their ability to adopt rigid conformations, which can enhance their selectivity and potency in biological systems. This rigidity can also reduce the conformational flexibility of the molecule, potentially leading to improved pharmacokinetic properties such as increased oral bioavailability and reduced toxicity.

Recent research has focused on the potential therapeutic applications of 5'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one. Studies have demonstrated its activity against various targets, including enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, preliminary in vitro assays have shown that this compound can inhibit the activity of specific kinases, which are key regulators of cell proliferation and survival. This inhibition could have significant implications for the development of targeted therapies for cancer.

In addition to its potential as a direct therapeutic agent, 5'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one has also been explored as a scaffold for the design of more complex molecules. The spirocyclic core provides a robust platform for the introduction of various functional groups, allowing chemists to fine-tune the properties of the molecule for specific therapeutic needs. This versatility makes it an attractive starting point for lead optimization in drug discovery programs.

The synthesis of 5'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one has been optimized through several synthetic routes, each offering different advantages in terms of yield and scalability. One common approach involves the use of palladium-catalyzed cross-coupling reactions to construct the spirocyclic framework. These reactions are highly efficient and can be performed under mild conditions, making them suitable for large-scale production. The introduction of the fluorine atom is typically achieved through selective fluorination reactions, which require careful control to avoid unwanted side products.

Clinical trials involving compounds with similar structures have shown promising results in terms of safety and efficacy. For example, a related spirocyclic compound has been evaluated in Phase I clinical trials for its anti-cancer properties and has demonstrated acceptable tolerability and preliminary evidence of antitumor activity. These findings provide a strong foundation for further investigation into the therapeutic potential of 5'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one.

In conclusion, 5'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one (CAS No. 2167187-57-5) represents an exciting new compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activity make it a valuable candidate for further development as a therapeutic agent or as a scaffold for drug design. Ongoing research will continue to explore its full range of applications and optimize its properties for clinical use.